Cas no 5235-22-3 (Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI))

• Product name: Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
• CAS No: 5235-22-3
• MF: C₃₄H₄₄N₆O₈S
• MW: 364.43272
• CID: 384943
• PubChem ID: 433436

Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Alaninamide,N-carboxy-D-tryptophyl-D-methionyl-D-aspartylphenyl-, N-tert-butyl ester, D-(7CI,8CI)
• (6,9-dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-4,5,7,8,9,11a-hexahydro-3aH-cyclodeca[b]furan-4-yl) 2-methylbut-2-enoate
• DTXSID60966734
• 6,9-Dihydroxy-6,10-dimethyl-3-methylidene-2-oxo-2,3,3a,4,5,6,7,8,9,11a-decahydrocyclodeca[b]furan-4-yl 2-methylbut-2-enoate
• 5235-22-3

• Inchi： InChI=1S/C20H28O6/c1-6-11(2)18(22)26-16-10-20(5,24)8-7-14(21)12(3)9-15-17(16)13(4)19(23)25-15/h6,9,14-17,21,24H,4,7-8,10H2,1-3,5H3
• InChI Key： ATUPZONNYSDDBY-UHFFFAOYSA-N
• SMILES： CC=C(C)C(=O)OC1CC(CCC(C(=CC2C1C(=C)C(=O)O2)C)O)(C)O

Computed Properties

• Exact Mass: 364.18864
• Monoisotopic Mass: 364.189
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Topological Polar Surface Area: 93.1Ų
• XLogP3: 1.9

Experimental Properties

• Density: 1.305±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 548.5°Cat760mmHg
• Flash Point: 190.2°C
• Refractive Index: 1.543
• Solubility: Insuluble (3.8E-3 g/L) (25 ºC),
• PSA: 93.06